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Introduction
Iridium-191 (¹⁹¹Ir) is one of two stable isotopes of the element iridium, a dense, corrosion-

resistant transition metal of the platinum group.[1] While chemically identical to other iridium

isotopes, its unique nuclear properties make it a crucial material in various scientific and

medical applications, primarily as the precursor to the medically and industrially significant

radioisotope, Iridium-192.[2][3] This guide provides a comprehensive overview of the physical

and chemical properties of Iridium-191, its applications, and relevant experimental protocols.

Physical and Nuclear Properties
Iridium-191 is a naturally occurring isotope, constituting approximately 37.3% of all iridium

found on Earth.[1][2] It is distinguished by its specific nuclear structure, which is fundamental to

its stability and its utility in nuclear reactions. A summary of its key physical and nuclear

properties is presented below.
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Property Value

Atomic Mass 190.9605893(21) u[2]

Natural Abundance 37.3%[1][2]

Nuclear Spin 3/2+[2][4]

Magnetic Dipole Moment +0.1507(6) μN[4]

Quadrupole Moment +0.816(9) barn[4]

Binding Energy per Nucleon 7.94812076 MeV[4]

Neutron Number 114[5]

Proton Number 77[5]

Stability Stable[2]

Thermal Neutron Capture Cross-Section ~954 barns[2]

Chemical Properties
As a stable isotope of iridium, ¹⁹¹Ir shares the element's characteristic chemical behavior.

Iridium is renowned for being the most corrosion-resistant metal known.[1] It is not susceptible

to attack by most acids, including aqua regia.[1] However, it can be dissolved in concentrated

hydrochloric acid in the presence of sodium perchlorate.[1] At elevated temperatures, it will

react with halogens and oxygen, and it reacts directly with sulfur at atmospheric pressure to

form iridium disulfide.[1] While the metal itself is generally non-toxic due to its inertness, iridium

compounds should be regarded as highly toxic.[5]

Production of Iridium-192
The primary application of Iridium-191 is in the production of Iridium-192 (¹⁹²Ir), a radioisotope

with a half-life of 73.83 days.[1][2] This is achieved through neutron activation of enriched ¹⁹¹Ir

targets in a nuclear reactor via the (n,γ) reaction.[2] The high thermal neutron capture cross-

section of ¹⁹¹Ir makes this process efficient.[2]
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Experimental Workflow: Production and Application of
Iridium-192
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Caption: Production and major applications of Iridium-192.

Iridium-191m: A Metastable Isomer for Medical
Imaging
Iridium-191 also has a medically significant metastable isomer, Iridium-191m (¹⁹¹ᵐIr). This

isomer has a very short half-life of 4.96 seconds and decays with the emission of 65-keV and
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129-keV photons.[6] This property makes it suitable for first-pass radionuclide angiography, a

diagnostic imaging technique used to visualize blood flow and detect cardiac shunts.[6][7]

Production of Iridium-191m: The Osmium-191/Iridium-
191m Generator
Iridium-191m is produced from the decay of its parent isotope, Osmium-191 (¹⁹¹Os), which has

a half-life of 15.4 days.[6][8] This parent-daughter relationship allows for the creation of a

radionuclide generator.

Column Preparation: The Osmium-191 parent isotope is loaded onto an anion-exchange

column (e.g., AGMP-1).[8][9]

Elution: The Iridium-191m daughter isotope is selectively eluted from the column using a

solution of 0.9% NaCl at pH 1.[8][9]

Yield and Purity: Each elution typically yields about 7-10% of the available Iridium-191m

with a very low Osmium-191 breakthrough of 0.003-0.008%.[8][9]

Application: The resulting eluate containing Iridium-191m can be used for multiple first-pass

radionuclide angiograms in patients, with studies repeatable within minutes due to the short

half-life of the isotope.[6]
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Caption: Workflow of the Os-191/Ir-191m generator.

Analytical Techniques
While specific, detailed experimental protocols for the routine characterization of stable ¹⁹¹Ir are

not extensively published, standard analytical techniques for elemental and isotopic analysis

are applicable. These include:

Mass Spectrometry: Techniques such as Inductively Coupled Plasma Mass Spectrometry

(ICP-MS) can be used for the precise determination of the isotopic abundance of Iridium-
191 in a sample.
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Neutron Activation Analysis (NAA): Stable iridium isotopes like ¹⁹¹Ir serve as targets in NAA

to determine iridium concentrations in environmental samples.[2] The sample is irradiated to

produce radioisotopes like ¹⁹²Ir, and the subsequent gamma emissions are measured.[2]

Mössbauer Spectroscopy: Iridium-191 was the first isotope of any element to demonstrate

the Mössbauer effect, making it useful for research in physics, chemistry, biochemistry,

metallurgy, and mineralogy.[1]

Conclusion
Iridium-191 is a stable isotope with significant, albeit indirect, contributions to medicine and

industry. Its fundamental role as the precursor to Iridium-192 for brachytherapy and industrial

radiography, and the medical utility of its metastable isomer, Iridium-191m, in diagnostic

imaging, underscore its importance. The unique nuclear properties of ¹⁹¹Ir, particularly its large

neutron capture cross-section, are key to these applications. Future research may continue to

explore the use of this stable isotope in other areas of science and technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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